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Compound of Interest

Ethyl 2-(benzylamino)-5-
Compound Name:
bromonicotinate

Cat. No.: B1388417

A comprehensive guide for researchers and drug development professionals on the synthesis,
structure-activity relationships, and biological evaluation of novel analogues of Ethyl 2-
(benzylamino)-5-bromonicotinate. This report details synthetic methodologies, comparative
biological data, and insights into the molecular pathways affected by these compounds.

Introduction

Ethyl 2-(benzylamino)-5-bromonicotinate serves as a key scaffold in medicinal chemistry,
with its derivatives showing promise in various therapeutic areas, including oncology and
inflammation. The core structure, featuring a substituted pyridine ring coupled with a
benzylamino moiety, offers multiple points for chemical modification to explore structure-activity
relationships (SAR) and optimize biological activity. This guide provides a comparative
overview of the synthesis and biological activities of a series of novel analogues based on this
scaffold, with a focus on their potential as kinase inhibitors.

Synthesis of Anhalogues

The general synthetic strategy for preparing the Ethyl 2-(benzylamino)-5-bromonicotinate
analogues involves a nucleophilic aromatic substitution (SNAr) reaction. The common starting
material, ethyl 2,5-dibromonicotinate, is reacted with a variety of substituted benzylamines to
yield the desired products.
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General Synthetic Scheme
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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